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Compound of Interest

Compound Name:
1-methyl-5-(propan-2-yl)-1H-

pyrazole

CAS No.: 58442-49-2

Cat. No.: B6250788

Get Quote

Executive Summary
Molecule: 1-methyl-5-(propan-2-yl)-1H-pyrazole (CAS: Variable/Generic) Formula:

Molecular Weight: 124.19 g/mol Core Challenge: Regiochemical assignment. The synthesis of
N-methylpyrazoles from unsymmetrical 1,3-dicarbonyl equivalents and methylhydrazine
typically yields a mixture of 1,3- and 1,5-isomers. Definitive Method: 2D NOESY NMR
spectroscopy is the gold standard for validating the spatial proximity of the N-methyl group to
the C5-substituent (isopropyl).

Synthetic Context & Isomer Generation
To understand the elucidation strategy, one must understand the origin of the impurity profile.

The target molecule is typically synthesized via the condensation of methylhydrazine with a

1,3-electrophile bearing an isopropyl group (e.g., 4-methyl-3-oxopentanal or an equivalent

enaminone).

This reaction proceeds via two competing pathways, leading to regioisomers:
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Target (1,5-isomer):N-Methyl group adjacent to the Isopropyl group.

Impurity (1,3-isomer):N-Methyl group distal to the Isopropyl group.

Pathway Visualization

Regioselectivity
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Cyclization Path B

Path A vs Path B depends on solvent polarity and sterics.

Click to download full resolution via product page

Caption: Divergent synthesis pathways yielding the target 1,5-isomer and the 1,3-isomer

impurity.

Analytical Strategy: The "Triad of Proof"
As a Senior Scientist, reliance on a single data point (like chemical shift) is insufficient due to

solvent-dependent shifting. The following triad ensures 99.9% confidence.

Phase A: Mass Spectrometry (Confirmation)
Before investing in NMR time, confirm the molecular envelope.

Technique: LC-MS (ESI+)

Expected Result:

m/z.
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Note: Both isomers have identical mass and fragmentation patterns are often

indistinguishable. MS is for identity, not structure.

Phase B: 1H NMR (Connectivity)
The proton spectrum establishes the presence of the functional groups but does not definitively

assign the position of the isopropyl group without 2D data.

Predicted 1H NMR Data (

, 400 MHz):

Proton Group Multiplicity Integration
Approx. Shift (

)

Coupling (

)

Isomers

N-CH3 Singlet 3H 3.80 - 3.90 -

Ring H4 Doublet 1H 6.00 - 6.10 ~2.0 Hz

Ring H3 Doublet 1H 7.30 - 7.40 ~2.0 Hz

iPr-CH Septet 1H 2.90 - 3.10 ~7.0 Hz

iPr-CH3 Doublet 6H 1.20 - 1.30 ~7.0 Hz

Note: In the 1,5-isomer, the N-Me and iPr-CH signals may show slight broadening or shifts due

to steric clash (the "buttressing effect").

Phase C: 2D NOESY (The Decider)
This is the critical experiment. You must determine if the N-methyl protons are communicating

with the Ring Proton (H5) or the Isopropyl Group.

Logic: The Nuclear Overhauser Effect (NOE) depends on spatial proximity (

).

Target (1,5-Substitution): The N-Me group is physically touching the Isopropyl group.
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Impurity (1,3-Substitution): The N-Me group is physically touching the Ring Proton at position

5.

NOESY Correlation Logic Diagram
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CONCLUSION:
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(1-methyl-5-isopropyl)
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Caption: Decision tree for assigning regiochemistry based on NOESY cross-peaks.

Detailed Experimental Protocol
Step 1: Sample Preparation

Dissolve 5-10 mg of the isolated pyrazole oil in 0.6 mL of

.

Ensure the solution is free of paramagnetic impurities (filter through a small plug of celite if

necessary).

Critical: Use a high-quality NMR tube to ensure field homogeneity, essential for resolving the

small coupling constants of the pyrazole ring (
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Hz).

Step 2: Data Acquisition
Run the following sequence on a spectrometer

MHz:

Standard 1H (16 scans): To establish baseline integrals and purity.

13C {1H} (256+ scans): To identify the number of unique carbons (7 expected).

COSY: To assign the spin systems (connect iPr-CH to iPr-Me; connect Ring H3 to Ring H4).

NOESY (Mixing time 500ms): The definitive experiment.

Step 3: Data Analysis & Validation
Assign the Isopropyl Group: Look for the characteristic doublet (6H) and septet (1H).

Assign the Ring Protons:

In the 1,5-isomer, the ring protons are H3 and H4.

In the 1,3-isomer, the ring protons are H4 and H5.

Note: H5 is typically more downfield (deshielded) than H3 in N-alkyl pyrazoles. However,

NOE is safer than chemical shift assumptions.

Check the NOE Cross-peaks:

Locate the N-Methyl singlet (

ppm).

Draw a horizontal line from this peak in the 2D spectrum.

If you see a cross-peak at

ppm (the Septet): You have the 1,5-isomer.
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If you see a cross-peak at

ppm (an Aromatic H): You have the 1,3-isomer.

Summary of Expected Data (1,5-Isomer)

Nucleus Assignment

Chemical Shift
(

)

Multiplicity
Correlation
(2D)

1H H-4 (Ring) 6.05
Doublet (

)
COSY to H-3

1H H-3 (Ring) 7.35
Doublet (

)
NOE to H-4

1H N-CH3 3.82 Singlet NOE to iPr-CH

1H iPr-CH 2.95
Septet (

)
NOE to N-CH3

1H iPr-CH3 1.25
Doublet (

)
COSY to iPr-CH

13C C-5 (Quaternary) ~145.0 - HMBC to N-Me

13C C-3 (CH) ~138.0 - HSQC to H-3

Note: Chemical shifts are estimates based on standard pyrazole shielding trends in

.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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